2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[7-(2-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C20H19N7O4S2/c1-10-24-25-19(33-10)21-13(28)9-32-17-14-16(26(2)20(30)27(3)18(14)29)22-15(23-17)11-7-5-6-8-12(11)31-4/h5-8H,9H2,1-4H3,(H,21,25,28)
• InChI Key: YJAWYJOWTDBMAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4OC
• Molecular Formula: C20H19N7O4S2
• Molecular Weight: 485.5 g/mol

Description

2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H19N7O4S2 and its molecular weight is 485.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of novel heterocyclic compounds derived from similar molecular frameworks. These compounds exhibit significant analgesic and anti-inflammatory activities, suggesting potential therapeutic applications (Abu‐Hashem et al., 2020).
• Radioligand Development for PET Imaging : A study on the synthesis of selective radioligands for imaging with positron emission tomography (PET) indicates the utility of pyrimidineacetamides in neuroimaging, highlighting their importance in diagnosing and studying neurological conditions (Dollé et al., 2008).
• Anticancer Activity : Compounds structurally related to the query molecule have shown promising in vitro cytotoxic activity against various cancer cell lines, suggesting their potential as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antifungal Effects

• Antimicrobial Applications : Synthesis and assessment of derivatives incorporating thiadiazole moieties have shown effectiveness against cotton leafworm, Spodoptera littoralis, indicating their potential as insecticidal agents (Fadda et al., 2017).
• Antifungal Properties : Research on dimethylpyrimidin-derivatives has demonstrated significant antifungal activities against types like Aspergillus terreus and Aspergillus niger, underlining the potential of these compounds in developing new antifungal agents (Jafar et al., 2017).